![molecular formula C11H13ClN2 B1615647 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride CAS No. 58911-02-7](/img/structure/B1615647.png)
2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride
Overview
Description
2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole is a member of beta-carbolines . It is used in the study of neurodegenerative diseases and as a mitotic kinesin inhibitor, which makes it a potential anti-cancer agent . It is also a major alkaloid constituent of the roots of Calligonum minimum and the bark of Elaeagnus angustifolia .
Synthesis Analysis
1,2,3,4-Tetrahydro-9H-pyrido[3,4-b]indole has been employed in alkaloid synthesis . The ozonolysis of the enamine bond of 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole derivatives has been studied . A series of novel 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole derivatives were designed by introducing an alkyl or aralkyl and a sulfonyl group, which are considered as the pharmacophores of some antitumor drugs .Molecular Structure Analysis
The molecular structure of 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride is complex. It includes various substituents such as hydrogen, deuterium, methyl, methoxy, chlorine, fluorine, cyano, and carboxyl groups .Chemical Reactions Analysis
The chemical reactions involving 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole are diverse. For instance, the ozonolysis of the enamine bond of 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole derivatives has been studied .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : A study by Bobowski (1983) outlines the synthesis of 1-substituted-2,3,4,9-tetrahydro-(2-oxopropyl)-1H-pyrido[3,4-b]indoles and their transformations, showcasing the chemical versatility of this compound (Bobowski, 1983).
- Alternative Synthesis : Another research by Oliveira and Koike (2003) demonstrates an alternative method for synthesizing 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole, a compound with tranquilizing properties (Oliveira & Koike, 2003).
- Modification and Characterization : Studies also discuss modifications of the tetrahydro-1H-pyrido[3,4-b]indole framework, providing insights into the chemical and spectral characteristics of these compounds (Crabb & Mitchell, 1971).
Medicinal Chemistry and Pharmacology
- Antioxidant and Cytotoxic Properties : Goh et al. (2015) explored various 6-methoxytetrahydro-β-carboline derivatives for their in vitro antioxidant and cytotoxicity properties, demonstrating the potential of these compounds in medical applications (Goh et al., 2015).
- Antidiabetic Agent : Choudhary et al. (2011) synthesized derivatives of 2,3,4,9-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid and evaluated their antidiabetic activity in vivo, indicating potential uses in diabetes treatment (Choudhary et al., 2011).
- Selective Estrogen Receptor Downregulator : A study by De savi et al. (2015) discussed the discovery of a potent and orally bioavailable selective estrogen receptor downregulator (SERD) based on the 1-aryl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole motif, underlining its relevance in breast cancer treatment (De savi et al., 2015).
Additional Applications
- Mass Spectrometry and Maillard Reaction : The Maillard reaction using 5-methoxytryptamine and various aldehydes to prepare 6-methoxy-tetrahydro-β-carboline derivatives was optimized and characterized using mass spectrometry by Goh et al. (2015), indicating applications in food chemistry (Goh, Mordi, & Mansor, 2015).
Mechanism of Action
Target of Action
The primary target of 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride, also known as 1,2,3,4-tetrahydronorharmane hydrochloride, is the estrogen receptor . This compound acts as a modulator of the estrogen receptor, which plays a crucial role in the growth and development of certain types of cancer .
Mode of Action
As an estrogen receptor modulator, this compound interacts with its target by binding to the receptor and modulating its activity .
Biochemical Pathways
The compound’s interaction with the estrogen receptor can affect various biochemical pathways involved in cell growth and proliferation . By modulating the activity of the estrogen receptor, the compound can influence the downstream effects of these pathways, potentially leading to a reduction in the growth and spread of cancer cells .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its modulation of the estrogen receptor . By altering the activity of this receptor, the compound can influence the behavior of cancer cells, potentially reducing their growth and proliferation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with the estrogen receptor . .
Biochemical Analysis
Biochemical Properties
2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride has been identified as a modulator of estrogen receptors . This suggests that it interacts with these proteins, potentially influencing their activity and altering the biochemical reactions they are involved in .
Cellular Effects
In terms of cellular effects, this compound has been found to have potential therapeutic uses in the treatment of cancer . This suggests that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Its role as an estrogen receptor modulator suggests that it may bind to these receptors, potentially inhibiting or activating their function . This could lead to changes in gene expression and other cellular processes .
Properties
IUPAC Name |
2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2.ClH/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10;/h1-4,12-13H,5-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHLJRXUBLWEPCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C3=CC=CC=C3N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
16502-01-5 (Parent) | |
Record name | 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indole hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058911027 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID60207659 | |
Record name | 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indole hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60207659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58911-02-7 | |
Record name | 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58911-02-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indole hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058911027 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indole hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60207659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.885 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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